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Compound of Interest

Compound Name: 1-Butanethiol

Cat. No.: B090362

Essential Safety and Handling Guide for 1-
Butanethiol

This guide provides critical safety and logistical information for the proper handling and
disposal of 1-Butanethiol in a laboratory setting. Adherence to these procedures is essential
for ensuring the safety of all personnel.

Hazard Summary

1-Butanethiol is a highly flammable liquid and vapor with a strong, unpleasant odor.[1] It is
harmful if swallowed or inhaled and can cause irritation to the skin, eyes, and respiratory
system.[2] It may also cause an allergic skin reaction.[2]

Exposure Limits

Proper ventilation and engineering controls are crucial to stay below permissible exposure

limits.
Agency Limit
ACGIH 0.5 ppm TWA
NIOSH 500 ppm IDLH
OSHA 10 ppm TWA; 35 mg/m3 TWA
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Table 1: Occupational Exposure Limits for 1-Butanethiol.[3]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 1-Butanethiol:

Protection Type Specification

Eye Protection Chemical splash goggles.[3]

Appropriate protective gloves and flame-
Skin Protection retardant antistatic protective clothing to prevent

skin exposure.[3]

A NIOSH/MSHA or European Standard EN 149

approved full-facepiece airline respirator in
Respiratory Protection positive pressure mode with emergency escape

provisions is required when vapors or aerosols

are generated.[3]

Operational Plan for Handling 1-Butanethiol

A systematic approach to handling 1-Butanethiol is critical for safety. The following step-by-
step plan outlines the procedures for preparation, handling, and disposal.

Preparation

o Work Area: All work with 1-Butanethiol must be conducted in a well-ventilated area,
preferably within a chemical fume hood.[2]

o Safety Equipment: Ensure that an eyewash station and a safety shower are readily
accessible and in good working order.[3]

« Ignition Sources: Eliminate all potential ignition sources, such as open flames, hot surfaces,
and sparks.[2][4] Use spark-proof tools and explosion-proof equipment.[2][3]

e Grounding: Ground and bond all containers and equipment when transferring material to
prevent static discharge.[2][3]
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» Spill Kit: Have a spill kit readily available containing inert absorbent materials like vermiculite,
sand, or earth.[3]

Handling

o Personal Protective Equipment (PPE): Don the appropriate PPE as specified in the table
above before handling the chemical.

o Container Handling: Keep the container tightly closed when not in use.[3]
e Avoiding Contact: Avoid contact with eyes, skin, and clothing.[3] Do not inhale the substance.

e Hygiene: Wash hands and face thoroughly after handling.[2] Do not eat, drink, or smoke in
the work area.[2]

Storage

e Location: Store in a cool, dry, well-ventilated area away from incompatible substances such
as strong oxidizing agents.[2][3]

» Conditions: Keep the container tightly closed in a flammables-area.[3] The storage
temperature should be below 25°C (77°F).[5]

Accidental Release Measures

o Evacuation: In case of a spill, evacuate unnecessary personnel from the area.[5]
» Ventilation: Ventilate the area of the spill.[5]

o Containment: Stop the leak if it can be done without risk. Dike the spill area to prevent further
spread.[5]

o Cleanup: Absorb the spill with an inert material and place it in a suitable, sealed container for
disposal.[3][5]

First Aid

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[3]
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o Skin Contact: Remove contaminated clothing and flush skin with plenty of water for at least
15 minutes. Seek medical attention if irritation persists.[2][3]

 Inhalation: Move the victim to fresh air immediately. If breathing is difficult, give oxygen. If not
breathing, give artificial respiration. Seek medical attention.[3]

 Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth
and drink 2-4 cupfuls of milk or water. Seek immediate medical attention.[3]

Disposal

o Waste Classification: Chemical waste generators must determine whether a discarded
chemical is classified as hazardous waste according to US EPA guidelines (40 CFR Parts
261.3).[3]

e Regulations: Consult state and local hazardous waste regulations to ensure complete and
accurate classification and disposal.[3]

o Procedure: Dispose of the contents and container in an approved waste disposal plant. Do
not mix with other waste.

Procedural Workflow and Emergency Response

The following diagram illustrates the logical flow for handling 1-Butanethiol and the immediate
steps to take in an emergency.
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Emergency Response
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Caption: Workflow for handling 1-Butanethiol and emergency procedures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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